Cas no 2814522-38-6 (2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine)

• Product Name: 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine
• CAS No: 2814522-38-6
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 5361852
• PubChem ID: 164867499
• Update Time: 2025-11-06

2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine
• N-methyl-6-(trifluoromethyl)-2,3-dihydrofuro[3,2-c]pyridin-3-amine
• F89218
• 2814522-38-6

• Inchi： 1S/C9H9F3N2O/c1-13-6-4-15-7-2-8(9(10,11)12)14-3-5(6)7/h2-3,6,13H,4H2,1H3
• InChI Key： MHYOVOPLVBNJBX-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC2OCC(NC)C1=2

Computed Properties

• Exact Mass: 218.06669740g/mol
• Monoisotopic Mass: 218.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 245.5±40.0 °C(Predicted)
• pka: 5.44±0.20(Predicted)

Additional information on 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine

Comprehensive Overview of 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine (CAS No. 2814522-38-6)

2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine (CAS No. 2814522-38-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a furo[3,2-c]pyridine core with a trifluoromethyl group and an N-methylamine substituent, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold for targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

The trifluoromethyl group in 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine enhances its lipophilicity and metabolic stability, properties highly sought after in modern drug design. This compound's CAS No. 2814522-38-6 is frequently queried in scientific databases, reflecting its growing relevance in medicinal chemistry and catalysis. Recent studies highlight its role in modulating enzyme activity, particularly in kinase inhibition, which ties into the booming field of targeted cancer therapies. Its structural motif also appears in patents related to anti-inflammatory agents, addressing a global demand for novel treatments for chronic conditions.

From a synthetic perspective, 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine exemplifies advancements in green chemistry methodologies. The incorporation of fluorine atoms via sustainable protocols resonates with the pharmaceutical industry's push toward environmentally friendly synthesis. Analytical techniques like NMR and LC-MS are crucial for characterizing this compound, as researchers investigate its structure-activity relationships (SAR) for various biological targets. These aspects make it a recurring subject in high-throughput screening campaigns and fragment-based drug design.

The commercial availability of CAS No. 2814522-38-6 through specialty chemical suppliers has expanded its utility in academic research and industrial R&D. Its applications extend beyond pharmaceuticals into agrochemicals, where its heterocyclic framework contributes to the development of next-generation pesticides and herbicides. This dual applicability positions 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine as a compound of strategic importance in life sciences, meeting the demand for multifunctional chemical building blocks.

Ongoing investigations into the pharmacokinetic properties of 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine are uncovering its potential for central nervous system (CNS) penetration, a critical factor in treating neurodegenerative diseases. The compound's logP and hydrogen bonding capacity are frequently optimized in derivative synthesis, reflecting the industry's focus on blood-brain barrier permeability. These characteristics align with trending searches for neuroprotective agents and cognitive enhancers in both academic and public domains.

In material science, the furopyridine moiety of CAS No. 2814522-38-6 contributes to the development of organic electronic materials, particularly in OLED and photovoltaic applications. Its electron-deficient trifluoromethyl group improves charge transport properties, making it valuable for optoelectronic device engineering. This interdisciplinary relevance has spurred collaborations between chemists and engineers, addressing the need for energy-efficient technologies—a dominant theme in sustainable innovation.

Quality control protocols for 2,3-Dihydro-N-methyl-6-(trifluoromethyl)furo[3,2-c]pyridin-3-amine emphasize HPLC purity assessments and residual solvent analysis, ensuring compliance with Good Manufacturing Practice (GMP) standards. These rigorous specifications cater to the pharmaceutical industry's emphasis on process validation and regulatory compliance, topics that dominate professional forums and regulatory agency guidelines. The compound's stability under various storage conditions is another area of active research, particularly for long-term shelf life considerations.

Future directions for CAS No. 2814522-38-6 include exploration of its chiral derivatives for asymmetric synthesis and investigations into its metabolite profiles using advanced mass spectrometry techniques. As the scientific community prioritizes personalized medicine and theragnostic approaches, this compound's adaptability positions it as a key player in next-generation therapeutic development. Its presence in recent scientific literature and patent filings confirms its enduring value across multiple chemical disciplines.